4-methoxy-1-methyl-6-oxo-N-phenethyl-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 4-methoxy-1-methyl-6-oxo-N-(2-phenylethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C16H18N2O3/c1-18-11-13(14(21-2)10-15(18)19)16(20)17-9-8-12-6-4-3-5-7-12/h3-7,10-11H,8-9H2,1-2H3,(H,17,20)
• InChI Key: OLSUSEJTHDCKOG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=CC1=O)OC)C(=O)NCCC2=CC=CC=C2
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

4-methoxy-1-methyl-6-oxo-N-phenethyl-1,6-dihydropyridine-3-carboxamide, also known as Mecamylamine, is a medication that has been used for various purposes, including the treatment of hypertension, nicotine addiction, and attention deficit hyperactivity disorder (ADHD). The chemical structure of Mecamylamine is a dihydropyridine derivative that acts as a non-competitive antagonist of nicotinic acetylcholine receptors.

Scientific Research Applications

Heterocyclic Derivative Syntheses

The synthesis of heterocyclic derivatives, including dihydropyridinones and tetrahydropyridinediones, has been achieved through palladium-catalyzed oxidative cyclization-alkoxycarbonylation reactions. These compounds, including "4-methoxy-1-methyl-6-oxo-N-phenethyl-1,6-dihydropyridine-3-carboxamide", exhibit varied biological activities and are of interest for further pharmacological studies. The reaction conditions, involving catalytic amounts of PdI(2) under CO and air mixture, highlight a versatile approach for creating complex heterocycles with potential application in drug discovery (Bacchi et al., 2005).

Anticonvulsant Enaminones

Structural analysis of anticonvulsant enaminones has been conducted to understand their hydrogen bonding patterns and molecular geometry. Such studies are crucial for designing compounds with enhanced biological activity, indicating the importance of "4-methoxy-1-methyl-6-oxo-N-phenethyl-1,6-dihydropyridine-3-carboxamide" derivatives in developing new therapeutic agents (Kubicki et al., 2000).

Analgesic and Anti-inflammatory Agents

Derivatives of visnaginone and khellinone, related to "4-methoxy-1-methyl-6-oxo-N-phenethyl-1,6-dihydropyridine-3-carboxamide", have been synthesized and evaluated for their COX inhibition, analgesic, and anti-inflammatory activities. These compounds, through cyclooxygenase inhibition, exhibit promising therapeutic potential for treating conditions requiring anti-inflammatory and analgesic interventions (Abu‐Hashem et al., 2020).

Photochemical Reactions

Investigation into the photochemical reactions of pyridine derivatives has shed light on the methoxylation and methylation processes under UV irradiation, providing insights into the chemical behavior of "4-methoxy-1-methyl-6-oxo-N-phenethyl-1,6-dihydropyridine-3-carboxamide" under specific conditions. This knowledge is valuable for developing novel synthetic routes and understanding the compound's stability and reactivity (Sugimori & Itoh, 1986).

Electrochromic Polyamides

Aromatic polyamides with pendent triphenylamine units, related to the chemical structure of interest, have been developed for their electrochromic properties, indicating the potential of "4-methoxy-1-methyl-6-oxo-N-phenethyl-1,6-dihydropyridine-3-carboxamide" derivatives in materials science, especially in applications requiring reversible color changes upon electrical stimulation (Chang & Liou, 2008).